Cas no 13053-89-9 (Benzamide, N-2-pyrimidinyl-)

• Product Name: Benzamide, N-2-pyrimidinyl-
• CAS No: 13053-89-9
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1226006
• PubChem ID: 638481
• Update Time: 2025-04-20

Benzamide, N-2-pyrimidinyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-pyrimidinyl-
• N-2-Pyrimidinylbenzamide
• 13053-89-9
• SCHEMBL997872
• CHEMBL5181515
• pyrimidine, 2-benzamido-
• AKOS003857832
• N-pyrimidin-2-ylbenzamide
• N-(PYRIMIDIN-2-YL)BENZAMIDE
• InChI=1/C11H9N3O/c15-10(9-5-2-1-3-6-9)14-11-12-7-4-8-13-11/h1-8H,(H,12,13,14,15
• DTXSID70348567
• HS-3731
• 2-benzamido-pyrimidine

• Inchi： 1S/C11H9N3O/c15-10(9-5-2-1-3-6-9)14-11-12-7-4-8-13-11/h1-8H,(H,12,13,14,15)
• InChI Key： QBRCMHSAOZCHQH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides